3-Fluoro-5-(4-methoxy-3-trifluoromethylphenyl)phenol, 95%
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Overview
Description
3-Fluoro-5-(4-methoxy-3-trifluoromethylphenyl)phenol, 95% (3F-4M-3TFM-Phenol) is an important organic compound in the field of chemical synthesis. It is a derivative of phenol, a type of aromatic hydrocarbon, and is widely used as a building block for the synthesis of various compounds. 3F-4M-3TFM-Phenol is a versatile compound with a number of applications in the fields of medicine, materials science, and biotechnology.
Scientific Research Applications
3F-4M-3TFM-Phenol is a versatile compound with a number of scientific and research applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals. It is also used as a catalyst in organic reactions, such as the Suzuki reaction. In addition, 3F-4M-3TFM-Phenol has been used in the synthesis of novel materials, such as polymers and nanomaterials.
Mechanism of Action
The mechanism of action of 3F-4M-3TFM-Phenol is not yet fully understood. However, it is believed to act as a Lewis acid, which is a type of molecule that can donate electrons to other molecules. This property is believed to be responsible for its ability to catalyze certain organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3F-4M-3TFM-Phenol are not yet fully understood. However, it is known to be a weakly acidic compound and is believed to have a low toxicity. In addition, 3F-4M-3TFM-Phenol has been shown to have antimicrobial properties, making it a potential candidate for use in the treatment of bacterial infections.
Advantages and Limitations for Lab Experiments
3F-4M-3TFM-Phenol has a number of advantages and limitations for lab experiments. One of the main advantages is its relatively low cost and availability. In addition, it is a relatively stable compound, making it suitable for use in a variety of experiments. However, it is also a weakly acidic compound, which can make it difficult to use in some applications.
Future Directions
The potential future directions for 3F-4M-3TFM-Phenol are numerous. One potential direction is its use as a catalyst in organic reactions, such as the Suzuki reaction. In addition, further research could be conducted into its biochemical and physiological effects, as well as its potential applications in the treatment of bacterial infections. Finally, it could be used as a building block for the synthesis of novel materials, such as polymers and nanomaterials.
Synthesis Methods
3F-4M-3TFM-Phenol can be synthesized by a number of methods. The most common method is the Williamson ether synthesis, where an alkyl halide and an alcohol react in the presence of a base to form an ether. In the case of 3F-4M-3TFM-Phenol, the starting materials are 3-fluoro-4-methoxy-3-trifluoromethylphenyl bromide and sodium hydroxide. The reaction is carried out in an aqueous solution of sodium hydroxide and the resulting product is 3F-4M-3TFM-Phenol.
properties
IUPAC Name |
3-fluoro-5-[4-methoxy-3-(trifluoromethyl)phenyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F4O2/c1-20-13-3-2-8(6-12(13)14(16,17)18)9-4-10(15)7-11(19)5-9/h2-7,19H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTLGWVKNMIWQEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=CC(=C2)F)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80684569 |
Source
|
Record name | 5-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684569 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261972-47-7 |
Source
|
Record name | 5-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80684569 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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